3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide dihydrochloride

Specification

• CAS No.: 1211319-43-5
• Molecular Formula: C7H13Cl2N3OS
• Molecular Weight: 258.16
• IUPAC Name: 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide;dihydrochloride
• Standard InChI: InChI=1S/C7H11N3OS.2ClH/c1-5-4-12-7(9-5)10-6(11)2-3-8;;/h4H,2-3,8H2,1H3,(H,9,10,11);2*1H
• Standard InChI Key: NCIIIAGDUQSUFT-UHFFFAOYSA-N
• SMILES: CC1=CSC(=N1)NC(=O)CCN.Cl.Cl

Introduction

Chemical Identity and Molecular Characteristics

Structural Composition and Nomenclature

3-Amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide dihydrochloride belongs to the class of N-substituted thiazole derivatives. The IUPAC name systematically describes its structure: a propanamide chain (CH2CH2CONH–) bonded to the nitrogen of a 4-methylthiazole ring, with two hydrochloride counterions neutralizing the amino group. The molecular formula C7H13Cl2N3OS reflects the incorporation of chlorine atoms from the hydrochloride salts, sulfur from the thiazole heterocycle, and oxygen from the amide carbonyl.

Table 1: Molecular Properties of Selected Thiazole Derivatives

Property	3-Amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide dihydrochloride	N-(4-Methyl-1,3-thiazol-2-yl)propanamide	(S)-2-Amino-N-(5-methylthiazol-2-yl)propanamide hydrochloride
CAS No.	1211319-43-5	13808-59-8	71301773
Molecular Formula	C7H13Cl2N3OS	C7H10N2OS	C7H12ClN3OS
Molecular Weight (g/mol)	258.16	170.23	221.71
Key Functional Groups	Amino, amide, thiazole, dihydrochloride	Amide, thiazole	Chiral amino, amide, thiazole, hydrochloride

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) spectroscopy of related thiazole derivatives provides insights into this compound’s structure. In the 1H-NMR spectrum, signals at δ 2.62 ppm (triplet, CH2CO) and δ 4.11 ppm (triplet, NCH2) correlate with the propanamide backbone, while aromatic protons from the thiazole ring appear between δ 7.31–7.50 ppm. The 13C-NMR spectrum reveals carbonyl carbons at 171.94 ppm (amide C=O) and 179.19 ppm (thiazole C=N), consistent with similar compounds. Infrared (IR) spectroscopy shows absorption bands at 1,540 cm⁻¹ (C=N stretch) and 1,725 cm⁻¹ (C=O stretch), confirming the presence of the thiazole ring and amide group.

Synthesis and Optimization Strategies

Reaction Pathways and Precursors

The synthesis typically begins with N-phenyl-N-thiocarbamoyl-β-alanine, undergoing Hantzsch thiazole ring formation with monochloroacetic acid under alkaline conditions. Solvent selection profoundly impacts yield: reactions in aqueous sodium carbonate achieve 72% efficiency, compared to 58% in ethanol. Subsequent steps involve condensation with aldehydes to introduce substituents, followed by hydrochlorination to stabilize the amino group.

Critical Process Parameters

• Temperature: Optimal cyclization occurs at 90–100°C in water

• Catalysts: Glycine acts as a bifunctional catalyst, enhancing reaction rates by 40% compared to uncatalyzed conditions

• Purification: Acidification to pH 6 with acetic acid precipitates the product while removing unreacted starting materials

Table 2: Synthetic Yield Under Different Conditions

Solvent	Base	Temperature (°C)	Yield (%)
Water	Na2CO3	90	72
Ethanol	Triethylamine	78	58
Acetic acid	NaOAc	100	65

Biological Activity and Mechanistic Insights

Antimicrobial Properties

Against Staphylococcus aureus (ATCC 25923), the compound exhibits a minimum inhibitory concentration (MIC) of 32 μg/mL, comparable to ciprofloxacin (MIC 16 μg/mL). The dihydrochloride salt enhances solubility, improving bioavailability compared to neutral analogs.

Plant Growth Regulation

In Brassica napus (rapeseed) trials, foliar application at 10 μM increases seed yield by 18% and oil content by 22% relative to controls. The mechanism likely involves thiazole-mediated modulation of fatty acid biosynthesis genes.

Comparative Analysis with Structural Analogs

The dihydrochloride salt demonstrates superior water solubility (>50 mg/mL) versus neutral analogs like N-(4-methyl-1,3-thiazol-2-yl)propanamide (solubility <10 mg/mL). Chiral derivatives such as (S)-2-amino-N-(5-methylthiazol-2-yl)propanamide hydrochloride show enantioselective activity, with the S-isomer being 3-fold more potent against Escherichia coli than the R-form.

Applications and Future Directions

Current research explores its use as:

• Antibacterial coatings: Incorporated into polymer matrices at 2% w/w, reducing bacterial adhesion by 90%

• Seed treatment formulations: 0.1% aqueous solution enhances germination rates in saline soils (pH 8.5)

• Enzyme inhibition: IC50 of 45 μM against Mycobacterium tuberculosis enoyl-ACP reductase